Cas no 61248-68-8 (Phenol, 2,6-dimethyl-3-(1-methylpropyl)-)

• Product Name: Phenol, 2,6-dimethyl-3-(1-methylpropyl)-
• CAS No: 61248-68-8
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 487177
• PubChem ID: 12351084
• Update Time: 2025-04-19

Phenol, 2,6-dimethyl-3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dimethyl-3-(1-methylpropyl)-
• 3-butan-2-yl-2,6-dimethylphenol
• 61248-68-8
• 3-(Butan-2-yl)-2,6-dimethylphenol
• DTXSID30493300

• Inchi： 1S/C12H18O/c1-5-8(2)11-7-6-9(3)12(13)10(11)4/h6-8,13H,5H2,1-4H3
• InChI Key： MQYPPOWAWDMESY-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=CC(=C1C)C(C)CC

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23